3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole

• CAS RN: 119540-35-1
• Molecular Formula: C17H14BrClN2O
• Molecular Weight: 377.7 g/mol
• IUPAC Name: 3-(bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)pyrazole
• InChI: InChI=1S/C17H14BrClN2O/c1-22-16-8-6-15(7-9-16)21-17(10-14(11-18)20-21)12-2-4-13(19)5-3-12/h2-10H,11H2,1H3
• InChI Key: DJSZJUUVRFWQBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=CC(=N2)CBr)C3=CC=C(C=C3)Cl

Description

3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C17H14BrClN2O and its molecular weight is 377.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 3 (3.14 g, 10 mM) in benzene (100 ml) was added PBr3 (1.35 g, 5 mM) in benzene (10 ml) dropwise with stirring. The reaction mixture was refluxed 1 hr, cooled, poured into ice water (100 ml)and extracted with Et2O (2×100 ml). The combined organic layer was washed with 10% NaHCO3, dried (Na2SO4), filtered and concentrated to give a tan oilwhich crystallized on standing to afford compound 5, mp=88°-90° C., MS, (DCI) m/e 377 (M+1).